Cas no 2248309-36-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate
• CAS No: 2248309-36-4
• MF: C₁₉H₁₃NO₅
• MW: 335.310225248337
• CID: 6005164
• PubChem ID: 165726133
• Update Time: 2025-10-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518630
• 2248309-36-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate

• Inchi： 1S/C19H13NO5/c1-11(16-10-12-6-2-5-9-15(12)24-16)19(23)25-20-17(21)13-7-3-4-8-14(13)18(20)22/h2-11H,1H3
• InChI Key： KYAMICJAWXCNNE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C

Computed Properties

• Exact Mass: 335.07937252g/mol
• Monoisotopic Mass: 335.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate

Compound CAS No: 2248309-36-4 - 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate

The compound with CAS No: 2248309-36-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex molecular structure, which includes a benzofuran moiety and an isoindole derivative. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in the field of materials science, particularly in the development of advanced optical materials and electronic devices. The benzofuran ring system is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of functional materials. Similarly, the isoindole moiety in this compound adds further complexity and functionality, enabling it to serve as a versatile building block in organic synthesis.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yl)propanoate involves a series of carefully controlled reactions that exploit the reactivity of its constituent groups. Researchers have employed various strategies to optimize the synthesis process, including the use of catalytic systems and precise control over reaction conditions. These advancements have not only improved the yield of the compound but also opened up new avenues for its application in diverse fields.

In terms of applications, this compound has shown promise in the development of optoelectronic materials, where its unique electronic properties can be harnessed to create advanced devices such as light-emitting diodes (LEDs) and photovoltaic cells. Additionally, its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry and catalysis.

Recent research has also explored the potential of this compound in the field of drug discovery. Its structural complexity and functional groups make it an attractive candidate for designing bioactive molecules with specific therapeutic properties. Studies have demonstrated that this compound exhibits interesting biological activities, including antioxidant and anti-inflammatory effects, which could be further investigated for medicinal applications.

The benzofuran moiety in this compound plays a crucial role in determining its reactivity and functionality. Researchers have found that modifying the substituents on the benzofuran ring can significantly alter its chemical properties, offering a wide range of possibilities for tailoring the compound's behavior to suit specific applications. This flexibility makes it an invaluable tool in both academic research and industrial development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-benzofuran-2-yli propanoate is a multifaceted compound with immense potential across various scientific disciplines. Its unique molecular structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of next-generation materials and therapies.